Cas no 1806294-86-9 (METHYL 2,6-DIBROMO-4-FLUOROBENZOATE)

• Product Name: METHYL 2,6-DIBROMO-4-FLUOROBENZOATE
• CAS No: 1806294-86-9
• MF: C₈H₅Br₂FO₂
• MW: 311.930504560471
• CID: 4618574
• PubChem ID: 121228064
• Update Time: 2025-06-11

METHYL 2,6-DIBROMO-4-FLUOROBENZOATE Chemical and Physical Properties

Names and Identifiers

• 1806294-86-9
• CS-0143254
• Methyl 2,6-dibromo-4-fluorobenzoate
• Methyl2,6-dibromo-4-fluorobenzoate
• MFCD28784668
• METHYL 2,6-DIBROMO-4-FLUOROBENZOATE

• Inchi： 1S/C8H5Br2FO2/c1-13-8(12)7-5(9)2-4(11)3-6(7)10/h2-3H,1H3
• InChI Key： LPQPZOPJJVTWRO-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1C(=O)OC)Br)F

Computed Properties

• Exact Mass: 311.86198g/mol
• Monoisotopic Mass: 309.86403g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 26.3Ų

Additional information on METHYL 2,6-DIBROMO-4-FLUOROBENZOATE

METHYL 2,6-DIBROMO-4-FLUOROBENZOATE (CAS No. 1806294-86-9): An Overview

METHYL 2,6-DIBROMO-4-FLUOROBENZOATE (CAS No. 1806294-86-9) is a versatile organic compound with significant applications in the fields of pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its unique molecular structure, which includes a brominated and fluorinated benzene ring esterified with a methyl group. The combination of these functional groups imparts specific chemical and physical properties that make it an important intermediate in various synthetic processes.

The molecular formula of METHYL 2,6-DIBROMO-4-FLUOROBENZOATE is C₉H₅Br₂F O₂, and its molecular weight is approximately 313.83 g/mol. The compound is typically a white to off-white solid at room temperature and is soluble in common organic solvents such as dichloromethane, acetone, and dimethylformamide (DMF). Its solubility in water is limited due to the presence of bromine and fluorine atoms, which contribute to its hydrophobic nature.

In the pharmaceutical industry, METHYL 2,6-DIBROMO-4-FLUOROBENZOATE has gained attention as a key intermediate in the synthesis of several drug candidates. Recent studies have highlighted its potential in the development of novel antiviral agents and anticancer drugs. For instance, a research team at the University of California, Los Angeles (UCLA) reported the use of this compound in the synthesis of a new class of antiviral agents that exhibit potent activity against influenza viruses. The bromine and fluorine substituents play crucial roles in enhancing the bioavailability and metabolic stability of these compounds.

Beyond pharmaceutical applications, METHYL 2,6-DIBROMO-4-FLUOROBENZOATE has also found utility in materials science. Its unique electronic properties make it an attractive candidate for the development of advanced functional materials, such as organic semiconductors and optoelectronic devices. Researchers at the Massachusetts Institute of Technology (MIT) have explored the use of this compound in the fabrication of organic field-effect transistors (OFETs) with improved performance characteristics. The presence of bromine and fluorine atoms helps to modulate the electronic structure and charge transport properties of these materials.

The synthesis of METHYL 2,6-DIBROMO-4-FLUOROBENZOATE can be achieved through various routes, depending on the desired purity and scale of production. One common method involves the bromination and fluorination of methyl benzoate followed by esterification with methanol. This multi-step process requires careful control of reaction conditions to ensure high yields and purity levels. Recent advancements in green chemistry have led to the development of more environmentally friendly synthetic methods that minimize waste generation and reduce energy consumption.

In terms of safety and handling, METHYL 2,6-DIBROMO-4-FLUOROBENZOATE should be managed with appropriate precautions due to its potential health hazards. It is recommended to handle this compound in well-ventilated areas and to use personal protective equipment (PPE) such as gloves, goggles, and respirators. Additionally, proper storage conditions should be maintained to prevent degradation or contamination.

The market demand for METHYL 2,6-DIBROMO-4-FLUOROBENZOATE has been steadily increasing over the past few years, driven by its diverse applications in pharmaceuticals and materials science. Key players in the chemical industry are investing in research and development to optimize production processes and explore new applications for this compound. For example, companies like Sigma-Aldrich and Alfa Aesar offer high-purity grades of METHYL 2,6-DIBROMO-4-FLUOROBENZOATE for use in research laboratories and industrial settings.

In conclusion, METHYL 2,6-DIBROMO-4-FLUOROBENZOATE (CAS No. 1806294-86-9) is a valuable organic compound with a wide range of applications in pharmaceuticals, materials science, and chemical synthesis. Its unique molecular structure endows it with specific properties that make it an important intermediate in various synthetic processes. Ongoing research continues to uncover new uses for this compound, further highlighting its significance in modern scientific endeavors.